4-(Ethoxycarbonyl)furan-2-boronic acid
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Overview
Description
Synthesis Analysis
Boronic acids, including “4-(Ethoxycarbonyl)furan-2-boronic acid”, can be synthesized through various borylation approaches . One of the most prominent methods is the asymmetric hydroboration reaction . Protodeboronation of alkyl boronic esters is not well developed, but catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach has been reported .Chemical Reactions Analysis
Boronic acids, including “this compound”, can undergo a broad range of transformations, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations . The Suzuki–Miyaura coupling is one of the most important applications of boronic acids .Scientific Research Applications
Regioselective Hydroxyalkylations
One notable application involves the use of boron 4-methoxy-2-furanolates, generated from compounds similar to 4-(Ethoxycarbonyl)furan-2-boronic acid, in highly regioselective 3-hydroxyalkylations. These reactions with aldehydes yield 5-unsubstituted and 5-monosubstituted 3-acyl-4-O-methyl tetronates, showcasing the compound's utility in synthesizing complex organic structures with high regioselectivity (Paintner, Allmendinger, & Bauschke, 2001).
Coordination with Metal Ions
This compound and its derivatives also demonstrate interesting coordination behavior towards metal ions such as Cu(II) and Co(II). These complexes have been studied using EPR spectroscopy and magnetic susceptibility measurements, indicating the compound's potential in forming diverse metal complexes. This aspect is critical for applications in bioinorganic chemistry and the development of metal-based drugs or catalysts (Athanasellis, Zahariou, Kikionis, Igglessi-Markopoulou, & Markopoulos, 2009).
Suzuki-Miyaura Coupling Reactions
Moreover, the compound finds application in facilitating Suzuki-Miyaura coupling reactions, especially those involving unstable polyfluorophenyl and 2-heteroaryl boronic acids. A palladium precatalyst developed for this purpose allows the coupling of a wide range of (hetero)aryl chlorides, bromides, and triflates with 2-furan boronic acids and their analogues. This advancement highlights the compound's role in synthesizing fluorinated organic molecules, which are of significant interest in pharmaceutical and agricultural industries (Kinzel, Zhang, & Buchwald, 2010).
Synthesis of Energetic Materials
Another intriguing application involves the synthesis of highly energetic materials, where 3,4-di(nitramino)furazan derivatives were synthesized and characterized. The study not only provided insights into the structural attributes contributing to the compound's energetic properties but also explored methods to stabilize such structures for practical applications. This research underscores the compound's potential in the field of materials science, especially in developing high-performance explosives (Tang, Zhang, Mitchell, Parrish, & Shreeve, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(4-ethoxycarbonylfuran-2-yl)boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BO5/c1-2-12-7(9)5-3-6(8(10)11)13-4-5/h3-4,10-11H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAOUXSLHMBXBLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CO1)C(=O)OCC)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.96 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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